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Compound of Interest

Compound Name: 1,9-Dibromononane

Cat. No.: B1346018 Get Quote

Essential safety and logistical information for researchers, scientists, and drug development

professionals on the proper handling and disposal of 1,9-Dibromononane.

This guide provides comprehensive, step-by-step procedures for the safe handling of 1,9-
Dibromononane, a valuable research chemical. Adherence to these protocols is critical to

ensure personal safety and maintain a secure laboratory environment. The toxicological

properties of this material have not been fully investigated, warranting cautious handling.[1]

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of 1,9-Dibromononane is

fundamental to its safe handling. This data, summarized in the table below, has been compiled

from various safety data sheets.
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Property Value

Molecular Formula C9H18Br2

Molecular Weight 286.05 g/mol [2][3][4][5]

Appearance Clear, very light yellow liquid[1]

Odor Odorless[6][7]

Boiling Point 285-288 °C (lit.)[2][8]

Density 1.407 g/mL at 25 °C (lit.)[2][8][9]

Flash Point 113 °C (235.4 °F) - closed cup[2][3]

Refractive Index n20/D 1.496 (lit.)[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 1,9-Dibromononane
to minimize exposure and ensure personal safety.

Core PPE Requirements
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or

eyeglasses compliant with

OSHA's 29 CFR 1910.133 or

European Standard EN166.[1]

[6][7]

Protects against potential eye

irritation from splashes or

vapors.[1]

Skin Protection

Appropriate protective gloves

and clothing to prevent skin

exposure.[1][6]

Prevents skin irritation upon

contact.[1][9]

Respiratory Protection

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant

respirator use.[1]

Protects against respiratory

tract irritation from inhalation of

vapors.[1][9]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 1,9-Dibromononane is crucial. The following workflow

outlines the necessary steps from preparation to post-handling procedures.
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Workflow for Handling 1,9-Dibromononane
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Detailed Experimental Protocol
Preparation:

Before handling, ensure you are wearing the appropriate personal protective equipment:

chemical safety goggles, gloves, and a lab coat.[1][6]

Work in a well-ventilated area, such as a chemical fume hood, to keep airborne

concentrations low.[1]

Ensure that an eyewash station and safety shower are readily accessible.[1]

Have absorbent, non-combustible material like sand, earth, or vermiculite available for spill

control. Do not use combustible materials such as sawdust.[1]

Handling:

Avoid direct contact with eyes, skin, and clothing.[1][6]

Avoid breathing in vapors.[1][7]

Keep the container tightly closed when not in use.[1][6]

Wash hands thoroughly after handling the chemical.[1][6]

Storage:

Store in a tightly closed container.[1][6]

Keep in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents.[1][6][7]

Emergency and Disposal Plan
First Aid Measures
In the event of exposure, immediate action is critical.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[1]

Skin Contact: Get medical aid. Flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Wash clothing before reuse.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and drink 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious

person. Seek immediate medical assistance.[1][6]

Inhalation: Remove from exposure and move to fresh air immediately. If not breathing, give

artificial respiration. If breathing is difficult, give oxygen. Get medical aid.[1]

Spill and Disposal Procedures
Proper containment and disposal are essential to prevent environmental contamination and

ensure safety.
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Spill and Disposal Logical Relationship

Spill Response

Disposal
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Spill and Disposal Logical Relationship

Spill Cleanup:

Ensure proper personal protective equipment is worn as indicated in the PPE section.[1]

Clean up spills immediately.[1]
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Absorb the spill using an inert, non-combustible material such as earth, sand, or

vermiculite.[1][6]

Collect the absorbed material and place it into a suitable, closed container for disposal.[6]

[7]

Ensure the area is well-ventilated.[1]

Disposal:

Chemical waste generators must determine whether a discarded chemical is classified as

a hazardous waste.[1]

Disposal must be in accordance with all applicable federal, state, and local environmental

regulations.[1] Consult with your institution's environmental health and safety office for

specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling 1,9-
Dibromononane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346018#personal-protective-equipment-for-
handling-1-9-dibromononane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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